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Compound of Interest

Compound Name: 1-Hexadecanethiol

Cat. No.: B1214605 Get Quote

An In-depth Resource for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a thorough examination of 1-Hexadecanethiol, a long-chain

alkanethiol pivotal in various scientific and biomedical applications. From its fundamental

physicochemical properties to its critical role in the functionalization of nanoparticles for drug

delivery and the formation of self-assembled monolayers, this document serves as a

comprehensive resource for professionals in research and development.

Physicochemical Properties
1-Hexadecanethiol, also known as cetyl mercaptan, is a colorless liquid with a characteristic

unpleasant odor.[1][2] It is a combustible substance that is practically insoluble in water but

soluble in organic solvents such as ether and chloroform.[1][3] Below its melting point, it exists

as a white solid.[4]

Table 1: Physicochemical Properties of 1-Hexadecanethiol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1214605?utm_src=pdf-interest
https://www.benchchem.com/product/b1214605?utm_src=pdf-body
https://www.benchchem.com/product/b1214605?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3652563/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6920110/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3652563/
https://m.youtube.com/watch?v=x6hjV2RwDis
https://pubs.rsc.org/en/content/articlelanding/2015/cc/c5cc06397c
https://www.benchchem.com/product/b1214605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 2917-26-2 [1]

Molecular Formula C₁₆H₃₄S [1]

Molecular Weight 258.51 g/mol [1]

Appearance
Colorless liquid or white solid

(below 19 °C)
[4]

Odor Strong, unpleasant [4]

Melting Point 18-20 °C (64-68 °F) [1]

Boiling Point
334 °C (633 °F) at 760 mmHg;

184-191 °C at 7 mmHg
[1][5]

Density 0.84-0.85 g/cm³ at 20-25 °C [1][5]

Flash Point
102 °C (215.6 °F) - closed cup;

135 °C (275 °F) - open cup
[2][5]

Refractive Index (n20/D) 1.462 [5]

Solubility
Insoluble in water; Soluble in

ether and chloroform
[1][3]

Vapor Pressure <0.1 hPa at 20 °C [6]

Vapor Density (air=1) 8.9 [2]

Synthesis
The primary synthetic route for 1-Hexadecanethiol involves the reaction of 1-

bromohexadecane with thiourea.[1] This nucleophilic substitution reaction is a common method

for the preparation of thiols from alkyl halides.
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A schematic of the synthesis of 1-Hexadecanethiol.

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 1-Hexadecanethiol.

Table 2: Spectral Data of 1-Hexadecanethiol

Spectrum Type Key Peaks/Signals References

¹H NMR (in CDCl₃)

Signals corresponding to the

terminal methyl group, the long

methylene chain, the

methylene group adjacent to

the sulfur, and the thiol proton.

[7][8]

¹³C NMR (in CDCl₃)
Resonances for the carbons of

the hexadecyl chain.
[7]

FT-IR (liquid film)
Characteristic peaks for C-H

stretching and S-H stretching.
[7][9]

Mass Spectrometry (EI)

Molecular ion peak and a

fragmentation pattern typical of

long-chain alkanes.

[10][11]

Safety and Handling
1-Hexadecanethiol is a combustible liquid and should be handled with appropriate safety

precautions.[2] It is mildly irritating to the eyes, skin, and respiratory tract.[2] Upon combustion,
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it can decompose to produce toxic gases, including sulfur oxides.[2] It reacts violently with

strong oxidizing agents, acids, reducing agents, and metals.[2]

Table 3: Safety and Handling Information for 1-Hexadecanethiol

Aspect Recommendation References

Personal Protective Equipment

Safety goggles, chemical-

resistant gloves, and

respiratory protection in case

of inadequate ventilation.

[3][12]

Handling

Use in a well-ventilated area.

Avoid contact with skin and

eyes. Do not eat, drink, or

smoke when using.

[2][12]

Storage

Store in a cool, well-ventilated

area, separated from strong

oxidants, reducing agents,

metals, and acids.

[2]

Spill Response

Absorb spills with inert material

(e.g., sand, earth) and collect

in a sealable container for

disposal according to local

regulations.

[2]

Fire Fighting

Use foam, carbon dioxide, or

dry powder. Water jet is not

recommended.

[12]

Experimental Protocols and Applications
1-Hexadecanethiol is a cornerstone in nanotechnology and surface science, primarily due to

the strong affinity of its thiol group for noble metal surfaces, most notably gold.[1] This property

allows for the formation of stable, well-ordered self-assembled monolayers (SAMs).
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Formation of Self-Assembled Monolayers (SAMs) on
Gold Substrates
SAMs of 1-Hexadecanethiol on gold are widely used to create well-defined, hydrophobic

surfaces for various applications, including as model surfaces for studying wetting, adhesion,

and protein adsorption.

Experimental Protocol: Preparation of 1-Hexadecanethiol SAMs on Gold

Substrate Preparation: Use gold-coated substrates (e.g., silicon wafers or glass slides with a

thin layer of evaporated gold). Clean the substrates thoroughly, for instance, by using a

piranha solution (a mixture of sulfuric acid and hydrogen peroxide; extreme caution is

required), followed by rinsing with deionized water and ethanol, and drying under a stream of

nitrogen.

Thiol Solution Preparation: Prepare a dilute solution of 1-Hexadecanethiol (typically 1 mM)

in a suitable solvent, such as ethanol.[13]

Immersion and Self-Assembly: Immerse the cleaned gold substrate into the thiol solution.

The self-assembly process begins immediately. For the formation of a highly ordered

monolayer, an immersion time of 24-48 hours is recommended. To minimize oxidation, the

container can be backfilled with an inert gas like nitrogen.

Rinsing and Drying: After incubation, remove the substrate from the solution and rinse it

thoroughly with the solvent (e.g., ethanol) to remove non-chemisorbed molecules. Dry the

substrate with a stream of dry nitrogen.

Characterization: The quality of the SAM can be characterized by techniques such as

contact angle goniometry, ellipsometry, X-ray photoelectron spectroscopy (XPS), and atomic

force microscopy (AFM).
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Workflow for the formation of a 1-Hexadecanethiol SAM on a gold substrate.

Functionalization of Nanoparticles for Drug Delivery
The hydrophobic nature of the hexadecyl chain makes 1-Hexadecanethiol an effective ligand

for stabilizing nanoparticles in non-polar solvents and for creating hydrophobic nanoparticle

surfaces.[14] In the context of drug delivery, 1-Hexadecanethiol can be used in conjunction
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with other functional ligands to create amphiphilic coatings on nanoparticles, which can

influence their stability, drug-loading capacity, and cellular interactions.

Experimental Protocol: Functionalization of Gold Nanoparticles with 1-Hexadecanethiol for

Hydrophobic Drug Encapsulation

This protocol describes a ligand exchange method to modify citrate-stabilized gold

nanoparticles.

Synthesis of Gold Nanoparticles: Synthesize citrate-stabilized gold nanoparticles (AuNPs)

using a standard method, such as the Turkevich method.

Ligand Exchange Solution: Prepare a solution of 1-Hexadecanethiol in a water-miscible

solvent like ethanol. For co-functionalization to enable drug attachment or improve

biocompatibility, a mixture of 1-Hexadecanethiol and a thiolated polyethylene glycol (PEG)

derivative (e.g., HS-PEG-COOH) can be used.[14]

Functionalization Reaction: Add the thiol solution to the aqueous solution of citrate-stabilized

AuNPs with vigorous stirring. The thiol groups will displace the citrate ions on the gold

surface. The reaction is typically carried out at room temperature for several hours to

overnight.[14]

Purification: Purify the functionalized nanoparticles from excess ligands and displaced citrate

by repeated centrifugation and resuspension in a suitable solvent.[15]

Drug Loading: Hydrophobic drugs can be loaded into the hydrophobic layer created by the 1-
Hexadecanethiol molecules. This can be achieved by incubating the functionalized

nanoparticles with a solution of the drug, followed by purification to remove the unloaded

drug.

Characterization: Characterize the functionalized, drug-loaded nanoparticles for size and

stability (Dynamic Light Scattering - DLS), surface charge (Zeta Potential), drug loading

efficiency (e.g., UV-Vis spectroscopy or HPLC), and morphology (Transmission Electron

Microscopy - TEM).[7]
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Workflow for the functionalization of gold nanoparticles for drug delivery.

Influence on Cellular Interactions and Signaling
Pathways
1-Hexadecanethiol itself is not known to directly interact with specific biological signaling

pathways. Instead, its primary role in a biological context is to modulate the surface properties

of nanoparticles, which in turn significantly influences how these nanoparticles interact with

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1214605?utm_src=pdf-body-img
https://www.benchchem.com/product/b1214605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cells. The hydrophobic surface created by a 1-Hexadecanethiol coating can affect cellular

uptake mechanisms and subsequent intracellular trafficking, which can have downstream

effects on various cellular signaling cascades.

The interaction of nanoparticles with cells is a complex process influenced by factors such as

size, shape, and surface chemistry.[16] The hydrophobicity imparted by 1-Hexadecanethiol
can enhance the affinity of nanoparticles for the lipid bilayer of the cell membrane, potentially

leading to increased cellular uptake.[3]

Cellular Uptake Mechanisms:

Clathrin-Mediated Endocytosis: A common pathway for the internalization of nanoparticles.[5]

Caveolae-Mediated Endocytosis: Often associated with smaller nanoparticles.[17]

Macropinocytosis: A non-specific mechanism for the uptake of larger particles and

extracellular fluid.[5]

The specific uptake pathway can be influenced by the overall surface properties of the

functionalized nanoparticle. For instance, a purely hydrophobic surface might lead to non-

specific interactions and aggregation, whereas a mixed monolayer incorporating hydrophilic

polymers like PEG can create "stealth" nanoparticles that evade the immune system and

exhibit more controlled cellular interactions.[18]
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Influence of 1-Hexadecanethiol coating on nanoparticle-cell interactions.

By controlling the surface hydrophobicity with 1-Hexadecanethiol, researchers can tune the

interaction of nanoparticles with cells, which is a critical aspect of designing effective drug

delivery systems and other nanomedicines. The choice of nanoparticle coating can ultimately
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determine the intracellular fate of the payload and its potential to interact with and modulate

cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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